Cas no 956211-82-8 (N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide)

• Product Name: N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide
• CAS No: 956211-82-8
• MF: C₂₉H₂₁ClN₄O
• MW: 476.956245183945
• CID: 6629315
• PubChem ID: 9581941
• Update Time: 2025-07-18

N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(3-[1,1'-BIPHENYL]-4-YL-1-PHENYL-1H-PYRAZOL-4-YL)METHYLIDENE]-4-CHLOROBENZENECARBOHYDRAZIDE
• N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide
• Benzoic acid, 4-chloro-, (2E)-2-[(3-[1,1'-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)methylene]hydrazide
• 956211-82-8
• 4-chloro-N-[(E)-[1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methylideneamino]benzamide
• AKOS005079240
• 11T-0232

• Inchi： 1S/C29H21ClN4O/c30-26-17-15-24(16-18-26)29(35)32-31-19-25-20-34(27-9-5-2-6-10-27)33-28(25)23-13-11-22(12-14-23)21-7-3-1-4-8-21/h1-20H,(H,32,35)/b31-19+
• InChI Key： KDEZHBNOOSLBPK-ZCTHSVRISA-N
• SMILES： C(N/N=C/C1=CN(C2=CC=CC=C2)N=C1C1=CC=C(C2=CC=CC=C2)C=C1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 476.1403890g/mol
• Monoisotopic Mass: 476.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 11.56±0.46(Predicted)

Additional information on N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide

Comprehensive Overview of N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide (CAS No. 956211-82-8)

N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide (CAS No. 956211-82-8) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and biphenyl backbone, exhibits remarkable potential in various applications, including drug discovery and advanced material synthesis. Its molecular structure, featuring a hydrazide moiety and a chlorobenzene group, contributes to its distinctive chemical properties and reactivity.

The growing interest in N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide is driven by its potential role in addressing contemporary challenges in healthcare and technology. For instance, researchers are exploring its efficacy as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. The compound's ability to modulate specific enzymatic pathways makes it a promising candidate for targeted therapies, aligning with the current trend towards personalized medicine.

In addition to its biomedical applications, CAS No. 956211-82-8 is also being investigated for its utility in advanced materials. The biphenyl and pyrazole segments of the molecule offer excellent thermal stability and electronic properties, making it suitable for use in organic semiconductors and photovoltaic devices. This aligns with the global push towards sustainable energy solutions, where such materials play a pivotal role in the development of next-generation solar cells and energy storage systems.

The synthesis of N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide involves a series of well-orchestrated chemical reactions, including condensation and cyclization steps. The process highlights the importance of precision in organic synthesis, as even minor deviations can significantly impact the compound's purity and efficacy. Researchers are continually optimizing these synthetic routes to enhance yield and reduce environmental impact, reflecting the broader shift towards green chemistry practices.

One of the most frequently asked questions about CAS No. 956211-82-8 pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively stable at room temperature. These properties are critical for its formulation in pharmaceutical and industrial applications, where consistency and reliability are paramount.

Another area of interest is the compound's potential as a fluorescence probe. The chlorobenzene and hydrazide groups in its structure can interact with specific biological molecules, enabling its use in diagnostic imaging and sensing applications. This capability is particularly relevant in the era of precision diagnostics, where early and accurate detection of diseases is crucial for effective treatment.

The safety profile of N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide is another topic of discussion among researchers. Preliminary toxicological studies suggest that the compound has a low to moderate toxicity profile, but further investigations are necessary to fully understand its long-term effects. This underscores the importance of rigorous testing and regulatory compliance in the development of new chemical entities.

In conclusion, N'-[(1E)-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-4-chlorobenzohydrazide (CAS No. 956211-82-8) represents a versatile and promising compound with wide-ranging applications in medicine and materials science. Its unique structural features and functional groups make it a valuable subject of ongoing research, particularly in the context of emerging technologies and healthcare innovations. As scientific understanding of this compound deepens, its potential to address some of the most pressing challenges of our time becomes increasingly apparent.